Cas no 915369-17-4 (8-QuinolinecarboxaMide, 3-cyano-1,4-dihydro-N,N-diMethyl-6-nitro-4-oxo-)

• Product Name: 8-QuinolinecarboxaMide, 3-cyano-1,4-dihydro-N,N-diMethyl-6-nitro-4-oxo-
• CAS No: 915369-17-4
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• CID: 831526
• PubChem ID: 17758692
• Update Time: 2025-04-19

8-QuinolinecarboxaMide, 3-cyano-1,4-dihydro-N,N-diMethyl-6-nitro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 8-QuinolinecarboxaMide, 3-cyano-1,4-dihydro-N,N-diMethyl-6-nitro-4-oxo-
• 3-CYANO-1,4-DIHYDRO-N,N-DIMETHYL-6-NITRO-4-OXO-8-QUINOLINECARBOXAMIDE
• 3-Cyano-N,N-dimethyl-6-nitro-4-oxo-1,4-dihydro-8-quinolinecarboxa mide
• 8-Quinolinecarboxamide,3-cyano-1,4-dihydro-N,N-dimethyl-6-nitro-4-oxo-
• 3-cyano-N,N-dimethyl-6-nitro-4-oxo-1,4-dihydroquinoline-8-carboxamide
• SCHEMBL6071311
• DTXSID301156372
• 915369-17-4
• YBUVHLGYXZCOKO-UHFFFAOYSA-N

• Inchi： 1S/C13H10N4O4/c1-16(2)13(19)10-4-8(17(20)21)3-9-11(10)15-6-7(5-14)12(9)18/h3-4,6H,1-2H3,(H,15,18)
• InChI Key： YBUVHLGYXZCOKO-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C2C(C(C#N)=CNC=12)=O)[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 286.07020481g/mol
• Monoisotopic Mass: 286.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 119Ų